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Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of a lot checking protocol for FTS?

A1: The protocol is designed for quality assurance. It assesses whether different brands and
lots of fentanyl test strips perform adequately for drug checking applications, helping to identify

ineffective products, provide feedback to manufacturers, and ensure reliable results for harm
reduction purposes [1].

Q2: What are the critical performance characteristics for FTS in drug checking?

A2: Key characteristics include [1]:
Sensitivity: The ability to detect fentanyl at a concentration of 200 ng/mL in deionized

water.
Specificity: The strip should not give false positives for water or for common cutting

agents at relevant concentrations.
Usability: Packaging must protect the strips for field use, and instructions must be

suitable for drug checking (not just urinalysis).

Q3: Which substances are known potential interferences that should be tested?

A3: The protocol suggests testing for false positives with several legal and illicit substances.
The recommended list includes [1]:

Diphenhydramine HCl
Procaine HCl

Lidocaine HCl
Levamisole HCl

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s589995?utm_src=pdf-body
https://www.smolecule.com/products/s589995?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11337861/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11337861/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11337861/
https://www.smolecule.com/products/s589995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Methadone HCl

Methamphetamine HCl
MDMA HCl

Troubleshooting Guide: Common FTS Performance
Issues

Problem Possible Cause Recommended Action

False Negative (fentanyl
not detected when

present)

FTS lot lacks sensitivity; incorrect
sample preparation.

Verify performance with 200
ng/mL fentanyl standard [1].

False Positive (fentanyl

detected when absent)

Interference from cutting agents;

damaged or faulty test strip.

Test suspected substance alone

for interference [1].

Weak or unreadable

control/test lines

Strip degradation due to improper

packaging/storage; product defect.

Check packaging integrity (e.g.,

sealed foil with desiccant) [1].

Experimental Protocol: FTS Lot Checking

The following workflow outlines the key steps for implementing a standardized FTS lot checking protocol

[1].
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Start FTS Lot Check

Document Testing Info:
- Tester details & affiliation
- FTS brand, lot #, expiration
- Supply chain info

Assess Packaging & Instructions:
- Sealed foil packet with desiccant?
- Clear directions for drug checking?

Test Sensitivity:
Run 5 strips with
200 ng/mL fentanyl standard

All 5 show positive result?
(Strong control line, no test line)

Test Specificity:
Run 5 strips with
DI water (negative control)

Yes

No

All 5 show negative result?
(Visible control AND test lines)

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s589995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Lot Not Suitable for Use
Optional: Test Interferences
Run strips with common cutting agents
(start at 2.0 mg/mL)

Yes No

Record & Upload Results:
Lab notes, photographs, scores

Lot Suitable for Use

Click to download full resolution via product page

Workflow for FTS Lot Performance Evaluation

Detailed Methodology

The table below details the test solutions and procedures referenced in the workflow [1].

Test Type
Target Analyte /
Substance

Concentration /
Procedure

Expected Result (for a
passing lot)

Sensitivity Fentanyl free base in DI
water

200 ng/mL Positive: Strong control
line, no visible test line
(5/5 strips)

Specificity Deionized (DI) water only N/A Negative: Easily visible

control and test lines
(5/5 strips)

Interference
(Optional)

Common cutting agents
(e.g., Diphenhydramine,

Lidocaine)

Start at 2.0 mg/mL. If false
positive, test at 0.7 mg/mL

and 0.2 mg/mL.

Negative: No false
positive results at

relevant concentrations.
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Required Equipment & Safety [1]:

Equipment: Analytical balance (0.1 mg precision), adjustable-volume pipettes (2-20 µL and 100-1000
µL), timer, camera.

Materials: Fentanyl standard (free base), potential interferents, Eppendorf tubes, clean paper towels.
Safety & Compliance: Adhere to local regulations for handling controlled substances. Partner with

licensed academic or forensic labs if necessary. Establish site-specific safety and disposal
procedures.

Key Quantitative Benchmarks

For easy comparison, the performance benchmarks identified in the search results are summarized below.

Parameter
Optimal or Benchmark
Value

Note / Reference Condition

Fentanyl
Sensitivity

200 ng/mL Detection limit in deionized water [1]

Interference Test
Conc.

2.0 mg/mL, 0.7 mg/mL, 0.2
mg/mL

Starting and subsequent concentrations for
interference testing [1]

Sample Prep
(Powder)

0.7 - 2.0 mg/mL Nominal concentration of bulk drug in water for
testing [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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transformation-during-fts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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